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Compound of Interest

Compound Name:

3-((1-(6,7-Dimethoxy-4-

quinazolinyl)-4-

piperidinyl)methyl)-3,4-dihydro-

2(1H)-quinazolinone

Cat. No.: B1673263 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility and stability of WAY-

262611, a potent Wnt/β-catenin signaling agonist and Dickkopf-1 (Dkk1) inhibitor. The

information is compiled to assist researchers and drug development professionals in designing

and conducting experiments with this compound.

Core Compound Information
Parameter Value Reference

Molecular Formula C₂₀H₂₂N₄ --INVALID-LINK--

Molecular Weight 318.42 g/mol --INVALID-LINK--

CAS Number 1123231-07-1 --INVALID-LINK--

Mechanism of Action

Agonist of the Wnt/β-catenin

signaling pathway by inhibiting

Dkk1.

--INVALID-LINK--

Biological Activity (EC₅₀)
0.63 µM in a TCF-Luciferase

assay.
--INVALID-LINK--
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Solubility Data
The solubility of WAY-262611 has been determined in various organic solvents and aqueous

formulations. The data is summarized in the table below. It is important to note that for some

solvents, the saturation point was not reached, and the solubility is reported as "greater than or

equal to" a certain concentration.

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO ≥ 42 mg/mL ≥ 131.90 mM

Hygroscopic DMSO

can significantly

impact solubility; use

freshly opened

solvent.[1]

DMSO 64 mg/mL 200.99 mM --INVALID-LINK--

DMSO 50 mg/mL - --INVALID-LINK--

DMSO 25 mg/mL - As HCl salt.[2]

DMF 30 mg/mL - --INVALID-LINK--

Ethanol 50 mg/mL - --INVALID-LINK--

Ethanol:PBS (pH 7.2)

(1:1)
0.5 mg/mL - --INVALID-LINK--

10% DMSO >> 40%

PEG300 >> 5%

Tween-80 >> 45%

saline

≥ 1.67 mg/mL ≥ 5.24 mM
For in vivo use. --

INVALID-LINK--

10% DMSO >> 90%

(20% SBE-β-CD in

saline)

≥ 1.67 mg/mL ≥ 5.24 mM
For in vivo use. --

INVALID-LINK--

10% DMSO >> 90%

corn oil
≥ 1.67 mg/mL ≥ 5.24 mM

For in vivo use. --

INVALID-LINK--
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Stability Profile
The stability of WAY-262611 has been assessed under various storage conditions, both as a

solid and in solution.

Solid-State Stability
Storage Temperature Duration

-20°C 3 years

4°C 2 years

Solution Stability
Storage Temperature Duration

-80°C 2 years

-20°C 1 year

In Vivo Stability
WAY-262611 exhibits a plasma half-life (t₁/₂) of 6-8 hours.[3]

Experimental Protocols
While specific, detailed experimental protocols for the determination of WAY-262611 solubility

and stability are not extensively published in the public domain, the following sections describe

standard methodologies that are likely to have been used.

Protocol for Determining Aqueous Solubility (Shake-
Flask Method)

Preparation of Saturated Solution: An excess amount of WAY-262611 is added to a known

volume of the aqueous medium (e.g., phosphate-buffered saline, pH 7.4) in a sealed

container.

Equilibration: The container is agitated (e.g., on a shaker bath) at a constant temperature

(e.g., 25°C or 37°C) for a defined period (e.g., 24-48 hours) to ensure equilibrium is reached.
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Phase Separation: The suspension is allowed to stand, or is centrifuged, to separate the

undissolved solid from the solution.

Sampling and Analysis: A sample of the clear supernatant is carefully removed, diluted as

necessary, and the concentration of WAY-262611 is determined using a suitable analytical

method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

Quantification: The solubility is calculated from the measured concentration in the saturated

solution.

Protocol for Stability-Indicating HPLC Method
A stability-indicating HPLC method is crucial for accurately assessing the degradation of WAY-

262611.

Forced Degradation Studies: To establish the stability-indicating nature of the method, WAY-

262611 is subjected to forced degradation under various stress conditions:

Acid Hydrolysis: e.g., 0.1 N HCl at 60°C for 24 hours.

Base Hydrolysis: e.g., 0.1 N NaOH at 60°C for 24 hours.

Oxidation: e.g., 3% H₂O₂ at room temperature for 24 hours.

Thermal Degradation: e.g., solid drug at 80°C for 48 hours.

Photostability: e.g., exposure to UV light (254 nm) and visible light.

Chromatographic Conditions:

Column: A C18 reversed-phase column is typically suitable.

Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium

acetate or phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol).

Detection: UV detection at a wavelength where WAY-262611 has significant absorbance.

Flow Rate and Temperature: Optimized for good separation and peak shape.
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Method Validation: The method should be validated according to ICH guidelines to ensure it

is specific, accurate, precise, linear, and robust. The key is to demonstrate that the peaks

corresponding to the degradation products are well-resolved from the peak of the parent

compound, WAY-262611.

Visualizations
Wnt/β-catenin Signaling Pathway and the Role of WAY-
262611
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Caption: Wnt signaling pathway with WAY-262611 inhibition of Dkk1.

Experimental Workflow: TCF-Luciferase Reporter Assay
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Caption: Workflow for a TCF-Luciferase reporter assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [WAY-262611: A Technical Guide to Solubility and
Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673263#way-262611-solubility-and-stability-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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